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Compound of Interest

Compound Name: AGN 192836

Cat. No.: B15617839 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
AGN 193836 is a potent and highly selective synthetic agonist for the Retinoic Acid Receptor

alpha (RARα).[1] As a member of the retinoid class of compounds, it plays a crucial role in

regulating gene expression involved in cellular growth, differentiation, and apoptosis. Its

selectivity for RARα makes it a valuable tool for investigating the specific roles of this receptor

subtype in various biological processes, particularly in the context of cancer research. These

application notes provide detailed protocols for utilizing AGN 193836 in cell culture

experiments, with a focus on breast cancer cell lines.

Mechanism of Action
AGN 193836 exerts its biological effects by binding to the ligand-binding domain of RARα.

Retinoic acid receptors are nuclear hormone receptors that form heterodimers with Retinoid X

Receptors (RXRs). Upon ligand binding, this complex undergoes a conformational change,

leading to the recruitment of coactivator proteins and the initiation of transcription of target

genes. These target genes contain specific DNA sequences known as Retinoic Acid Response

Elements (RAREs) in their promoter regions. The activation of RARα signaling can lead to the

inhibition of cell proliferation and the induction of apoptosis in cancer cells.[1]
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Start

Weigh AGN 193836 Powder

Dissolve in DMSO
(e.g., to 10 mM)

Vortex/Sonicate

Aliquot into Light-Protected Tubes

Store at -20°C or -80°C

End

 

Start

Seed Cells in 96-well Plate

Incubate for 24h

Treat with AGN 193836 Dilutions

Incubate for 24/48/72h

Add MTT Solution

Incubate for 4h

Solubilize Formazan with DMSO

Read Absorbance at 570 nm

Analyze Data (IC50)

End
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Start

Seed Cells and Treat with AGN 193836

Harvest Adherent and Floating Cells

Wash and Stain with Annexin V/PI

Incubate in the Dark

Analyze by Flow Cytometry

End

 

Start

Seed Cells and Treat with AGN 193836

Harvest and Fix Cells in Ethanol

Stain with PI and RNase A

Incubate in the Dark

Analyze by Flow Cytometry

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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